Cas no 35065-97-5 (S-phenethyl ethanethioate)

• Product Name: S-phenethyl ethanethioate
• CAS No: 35065-97-5
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 840292
• PubChem ID: 6428745
• Update Time: 2025-09-19

S-phenethyl ethanethioate Chemical and Physical Properties

Names and Identifiers

• S-phenethyl ethanethioate
• 2-Acetylmercapto-1-phenyl-aethan
• phenethyl thioacetate
• S-Phenaethyl-thioacetat
• thioacetic acid S-phenethyl ester
• Thioessigsaeure-S-phenaethylester

• Inchi： 1S/C10H12OS/c1-9(11)12-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： QULCAFZRLWHXMB-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.06100
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 2.50880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on S-phenethyl ethanethioate

Comprehensive Guide to S-phenethyl ethanethioate (CAS No. 35065-97-5): Properties, Applications, and Industry Insights

S-phenethyl ethanethioate (CAS No. 35065-97-5), a specialized organic compound, has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This thioester derivative, characterized by its phenethyl and ethanethioate functional groups, is widely studied in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. Its molecular formula, C₁₀H₁₂OS, and distinct sulfur-containing moiety make it a subject of interest for researchers exploring sustainable synthesis methods and green chemistry alternatives.

The compound’s organoleptic properties—particularly its role in creating flavor and fragrance profiles—align with the growing demand for natural-identical aroma chemicals. Industry trends show increased searches for "biodegradable fragrance ingredients" and "non-toxic thioesters," reflecting consumer preferences for eco-friendly formulations. S-phenethyl ethanethioate is often compared to analogous esters like phenethyl acetate, though its sulfur atom provides distinct reactivity and olfactory characteristics.

From a technical perspective, 35065-97-5 exhibits a boiling point of approximately 245°C and a density of ~1.04 g/cm³. These physicochemical parameters are critical for applications requiring precise volatility control, such as controlled-release fragrance systems. Recent patents highlight its utility in microencapsulation technologies for household products—a trending topic in functional material science forums.

Analytical techniques for S-phenethyl ethanethioate characterization include GC-MS (Gas Chromatography-Mass Spectrometry) and FTIR spectroscopy, with the compound’s carbonyl stretching band at ~1680 cm^-1 serving as a diagnostic feature. The rise of AI-assisted spectral analysis has streamlined quality verification processes, addressing common search queries like "thioester peak identification" and "CAS 35065-97-5 purity standards".

In pharmaceutical contexts, the phenethyl moiety of this compound is structurally analogous to bioactive molecules, spurring research into its potential as a chiral building block. This aligns with the pharmaceutical industry’s focus on stereoselective synthesis—a hot topic in medicinal chemistry publications. However, unlike regulated precursors, S-phenethyl ethanethioate remains accessible for legitimate research purposes.

Environmental considerations are paramount in modern chemical discussions. Studies on 35065-97-5’s aquatic toxicity and biodegradation pathways respond to frequent searches about "green solvent alternatives". The compound’s hydrolysis kinetics under varying pH conditions have been documented in environmental chemistry journals, providing data for life cycle assessments.

Industrial scale-up of S-phenethyl ethanethioate production often employs continuous flow chemistry—a technique dominating process optimization discussions. This method addresses the exothermic risks associated with traditional batch synthesis while improving atom economy. Such advancements correlate with search trends for "scalable thioester synthesis" and "process intensification strategies".

The compound’s structure-activity relationships continue to inspire computational chemistry studies. Molecular docking simulations investigate its potential hydrogen bonding interactions, a subject frequently queried in computational biochemistry circles. These in silico approaches complement experimental research on molecular recognition phenomena.

Quality control protocols for CAS 35065-97-5 emphasize residual solvent analysis, particularly for food-contact applications. This reflects broader industry concerns about migration limits in packaging materials—a regulatory focus area generating substantial online discourse. Standardized testing methods are documented in ISO and USP guidelines.

Emerging applications in material science explore the compound’s role as a surface modification agent. Its thioester group demonstrates interesting reactivity with noble metal nanoparticles, relevant to catalysis research. Such interdisciplinary applications respond to search trends combining "thioesters" with "nanotechnology" keywords.

Storage recommendations for S-phenethyl ethanethioate highlight nitrogen blanket systems to prevent oxidation—a practical consideration often searched alongside "chemical stability best practices". Technical bulletins recommend amber glass containers with PTFE-lined caps for long-term preservation.

The global market for specialty thioesters like 35065-97-5 is projected to grow at 5.8% CAGR (2023-2030), driven by demand in high-value fragrance and electronic materials sectors. Market analysts frequently cite this compound in reports on "niche chemical opportunities", reflecting its commercial relevance beyond academic circles.